Cas no 62738-03-8 (Thiecane, 1,1-dioxide)

Thiecane, 1,1-dioxide structure
Thiecane, 1,1-dioxide structure
Product Name:Thiecane, 1,1-dioxide
CAS No:62738-03-8
MF:C9H18O2S
MW:190.303021907806
CID:433561
PubChem ID:12350944
Update Time:2025-04-19

Thiecane, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiecane, 1,1-dioxide
    • DTXSID20493278
    • 1lambda~6~-Thiecane-1,1-dione
    • SCHEMBL20549279
    • 62738-03-8
    • Inchi: 1S/C9H18O2S/c10-12(11)8-6-4-2-1-3-5-7-9-12/h1-9H2
    • InChI Key: PHXJHEWNXRGTHQ-UHFFFAOYSA-N
    • SMILES: S1(CCCCCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 190.10284
  • Monoisotopic Mass: 190.10275099g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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